Cas no 18667-42-0 ((2Z)-2-[(15E)-15-(2-Carbamothioylhydrazinylidene)hexadecan-2-ylidene]hydrazine-1-carbothioamide)

• Product Name: (2Z)-2-[(15E)-15-(2-Carbamothioylhydrazinylidene)hexadecan-2-ylidene]hydrazine-1-carbothioamide
• CAS No: 18667-42-0
• MF: C₁₈H₃₆N₆S₂
• MW: 400.648640632629
• CID: 907372
• PubChem ID: 54603445
• Update Time: 2025-04-19

(2Z)-2-[(15E)-15-(2-Carbamothioylhydrazinylidene)hexadecan-2-ylidene]hydrazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• [(E)-[(15Z)-15-(carbamothioylhydrazinylidene)hexadecan-2-ylidene]amino]thiourea
• (2Z)-2-[(15E)-15-(2-Carbamothioylhydrazinylidene)hexadecan-2-ylidene]hydrazine-1-carbothioamide
• DTXSID40713647
• NSC90430
• NSC-90430
• 18667-42-0

• Inchi： 1S/C18H36N6S2/c1-15(21-23-17(19)25)13-11-9-7-5-3-4-6-8-10-12-14-16(2)22-24-18(20)26/h3-14H2,1-2H3,(H3,19,23,25)(H3,20,24,26)/b21-15-,22-16+
• InChI Key： FQETVRBCZHZLDX-KBNZVFGVSA-N
• SMILES： S=C(N)N/N=C(\C)/CCCCCCCCCCCC/C(/C)=N\NC(N)=S

Computed Properties

• Exact Mass: 400.24428752g/mol
• Monoisotopic Mass: 400.24428752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 165Ų